N-(2-methyl-1H-benzimidazol-6-yl)-2-(phenylthio)acetamide

• IUPAC Name: N-(2-methyl-3H-benzimidazol-5-yl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C16H15N3OS/c1-11-17-14-8-7-12(9-15(14)18-11)19-16(20)10-21-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,17,18)(H,19,20)
• InChI Key: XZUQNTONMBPQSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

N-(2-methyl-1H-benzimidazol-6-yl)-2-(phenylthio)acetamide, also known as MBPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MBPA is a benzimidazole derivative and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of N-(2-methyl-1H-benzimidazol-6-yl)-2-(phenylthio)acetamide is not fully understood. However, studies have shown that this compound can inhibit the activity of various enzymes, including acetylcholinesterase, tyrosinase, and xanthine oxidase. In addition, this compound has been shown to induce apoptosis in cancer cells and reduce oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can reduce the production of reactive oxygen species and inhibit the activity of various enzymes. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models. This compound has also been shown to have a protective effect on neurons in the brain.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-methyl-1H-benzimidazol-6-yl)-2-(phenylthio)acetamide is its versatility in various fields of research. Its multi-functional properties make it a valuable compound for studying various biological processes. However, one limitation of this compound is its potential toxicity, which can be a concern when conducting experiments with living organisms. Careful consideration must be taken when using this compound in lab experiments.

Future Directions

There are several future directions for N-(2-methyl-1H-benzimidazol-6-yl)-2-(phenylthio)acetamide research. One potential direction is to investigate its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study its potential use as an antimicrobial agent. Additionally, further research can be done to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a benzimidazole derivative that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method has been optimized, and it has been studied extensively for its potential use in medicine, as well as its multi-functional properties. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for research that can further our understanding of this compound.

Scientific Research Applications

N-(2-methyl-1H-benzimidazol-6-yl)-2-(phenylthio)acetamide has been studied extensively for its potential applications in various fields. In the field of medicine, this compound has been shown to exhibit antioxidant, anti-inflammatory, and anticancer properties. It has also been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, this compound has been investigated for its potential use as an antimicrobial agent.